Cas no 4298-10-6 (5-fluorocytosine arabinoside)

• Product Name: 5-fluorocytosine arabinoside
• CAS No: 4298-10-6
• MF: C₉H₁₂FN₃O₅
• MW: 261.207085609436
• CID: 928619
• PubChem ID: 20285
• Update Time: 2025-04-19

5-fluorocytosine arabinoside Chemical and Physical Properties

Names and Identifiers

• 5-fluorocytosine arabinoside
• 5-Fluorocytosine--D-arabinofuranoside
• 5-FLUOROCYTOSINE-ß-D-ARABINOFURANOSIDE
• Cytosine, 1-.beta.-D-arabinofuranosyl-5-fluoro-
• 1-beta-D-Arabinofuranosyl-5-fluorocytosine
• DTXSID00195602
• Fluorocytosine arabinoside
• CYTOSINE, 1-beta-D-ARABINOFURANOSYL-5-FLUORO-
• 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidin-2-one
• 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidin-2(1H)-one
• Q27269833
• 5-F-Ara-C
• 5-FLUORO-ARABINOSYLCYTOSINE
• Arafluorocytosine
• 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-pyrimidin-2-one
• SCHEMBL1230711
• NSC-529180
• FCA
• .beta.-D-Arabinofuranosyl-5-fluorocytosine
• 2(1H)-PYRIMIDINONE, 4-AMINO-1-.BETA.-D-ARABINOFURANOSYL-5-FLUORO-
• 87PGS3A0AZ
• UNII-87PGS3A0AZ
• NSC 529180
• 4298-10-6
• AKOS040750559
• 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-5-fluoro-
• beta-D-Arabinofuranosyl-5-fluorocytosine
• Ara-FC
• Ara-fluorocytosine
• STRZQWQNZQMHQR-MNCSTQPFSA-N
• 1-.beta.-D-Arabinofuranosyl-5-fluorocytosine
• 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl- 5-fluoro-
• 5-fluoro-1-beta-D-arabinofuranosylcytosine

• Inchi： 1S/C9H12FN3O5/c10-3-1-13(9(17)12-7(3)11)8-6(16)5(15)4(2-14)18-8/h1,4-6,8,14-16H,2H2,(H2,11,12,17)/t4-,5-,6+,8-/m1/s1
• InChI Key： STRZQWQNZQMHQR-MNCSTQPFSA-N
• SMILES： FC1C(N)=NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

• Exact Mass: 261.07609865g/mol
• Monoisotopic Mass: 261.07609865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.3910 (estimate)

5-fluorocytosine arabinoside Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).